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Compound of Interest

Compound Name:

2-Methyl-4-(N-

propylsulfamoyl)phenylboronic

acid

Cat. No.: B581226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a robust synthetic pathway for 2-Methyl-4-(N-
propylsulfamoyl)phenylboronic acid, a valuable building block in medicinal chemistry and

drug discovery. The described methodology is based on established chemical transformations

and provides a comprehensive overview of the necessary experimental procedures.

Overview of the Synthetic Strategy
The synthesis of the target compound, 2-Methyl-4-(N-propylsulfamoyl)phenylboronic acid,

is proposed as a two-stage process. The first stage involves the preparation of the key

intermediate, 2-bromo-1-methyl-4-(N-propylsulfamoyl)benzene. The second stage focuses on

the conversion of this aryl bromide to the desired phenylboronic acid via a lithiation-borylation

sequence.
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Stage 1: Precursor Synthesis Stage 2: Boronic Acid Formation

Starting Material
(e.g., 3-Bromo-4-methylaniline)

Intermediate
(3-Bromo-4-methylbenzenesulfonyl chloride)

Diazotization/
Sulfonylation Precursor

(2-Bromo-1-methyl-4-(N-propylsulfamoyl)benzene)
Amination Precursor

(2-Bromo-1-methyl-4-(N-propylsulfamoyl)benzene) Organolithium Intermediate
Lithiation Target Compound

(2-Methyl-4-(N-propylsulfamoyl)phenylboronic acid)

Borylation & Hydrolysis
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Precursor Synthesis

Boronic Acid Formation

3-Bromo-4-methylaniline

Diazotization
(NaNO₂, HCl, 0-5 °C)

3-Bromo-4-methylbenzenesulfonyl chloride

Sulfonylation
(SO₂, CuCl)

Amination
(Propylamine, Et₃N, DCM)

2-Bromo-1-methyl-4-(N-propylsulfamoyl)benzene

Lithiation
(n-BuLi, THF, -78 °C)

Organolithium Intermediate

Borylation
(Triisopropyl borate, -78 °C to RT)

Borate Ester Intermediate

Hydrolysis
(aq. HCl)

2-Methyl-4-(N-propylsulfamoyl)phenylboronic acid
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To cite this document: BenchChem. [Synthesis of 2-Methyl-4-(N-
propylsulfamoyl)phenylboronic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b581226#synthesis-of-2-methyl-4-n-
propylsulfamoyl-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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